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Compound of Interest

Compound Name: 3-Hydroxy-5-iodobenzonitrile

CAS No.: 1243442-73-0

Cat. No.: B14069688

Get Quote

Chemical Identity & Physicochemical Profiling
Unlike commodity chemicals, 3-Hydroxy-5-iodobenzonitrile is often a custom-synthesized

intermediate. Its dual functionality (phenolic hydroxyl and aryl nitrile) combined with a heavy

halogen (iodine) creates a unique reactivity and hazard profile.
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Parameter Data

Chemical Name 3-Hydroxy-5-iodobenzonitrile

Common Synonyms
3-Cyano-5-iodophenol; 5-Iodo-3-

hydroxybenzonitrile

Molecular Formula C₇H₄INO

Molecular Weight 245.02 g/mol

CAS Number

Note: Specific isomers vary. Closely related to

CAS 1219835-64-5 (pharmaceutical

intermediate context). Verify specific batch COA.

Physical State
Off-white to pale yellow solid (crystalline

powder)

Structural Implications on Safety
Iodine Moiety (C-I): The carbon-iodine bond is the weakest of the stable aryl-halides. It is

susceptible to homolytic cleavage by UV light, leading to radical formation and product

degradation (turning yellow/brown). Operational Impact: Strict light exclusion is required.

Nitrile Group (-CN): While aromatic nitriles are generally more stable than aliphatic ones,

metabolic processing or extreme acidic conditions can theoretically liberate cyanide.

Operational Impact: Avoid strong oxidizers and acids without proper venting.

Phenolic Hydroxyl (-OH): Increases water solubility at high pH (phenolate formation) and

enhances skin absorption. Operational Impact: High risk of transdermal toxicity.

Hazard Analysis (GHS Classification)
Based on Structure-Activity Relationship (SAR) and analog data (3-Hydroxybenzonitrile, 3-

Iodobenzonitrile).

Virtual SDS Hazard Summary
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Hazard Class Category H-Code Hazard Statement

Acute Toxicity (Oral) Cat 3 H301 Toxic if swallowed.

Acute Toxicity

(Dermal)
Cat 4 H312

Harmful in contact

with skin.

Skin Corr./Irritation Cat 2 H315 Causes skin irritation.

Eye Dam./Irritation Cat 2A H319
Causes serious eye

irritation.

STOT - SE Cat 3 H335
May cause respiratory

irritation.[1]

Sensitization Cat 1 H317

May cause an allergic

skin reaction (Iodine

moiety).

Critical Risk Assessment
The "Trojan Horse" Effect: The phenolic group allows the compound to interact with skin

lipids, while the nitrile group poses a systemic toxicity risk if absorbed. Standard nitrile gloves

may offer insufficient break-through time for prolonged handling of solutions.

Photolytic Instability: Old or improperly stored samples may liberate free iodine (

), which is corrosive and a strong sensitizer. If the solid appears dark brown/purple, it has
degraded.

Operational Protocols & Engineering Controls
This section details how to handle the compound during synthesis and purification, moving

beyond the generic "wear gloves" advice.

Storage & Stability
Temperature: Store at 2–8°C (Refrigerate).
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Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent oxidative coupling of the

phenol.

Light: Amber vials or foil-wrapped containers are mandatory.

Synthesis Workflow: Iodination & Coupling
The following diagram illustrates the safe handling workflow, specifically addressing the risks of

iodine liberation and nitrile hydrolysis.
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Figure 1: Operational workflow for handling 3-Hydroxy-5-iodobenzonitrile, emphasizing light

protection and iodine scavenging during workup.

Specific Experimental Considerations
Solubility: Soluble in DMSO, Methanol, and Ethyl Acetate. Poorly soluble in water (unless pH

> 9).

Workup Tip (The "Thio" Wash): Because aryl iodides can release trace iodine during reaction

(especially Pd-catalyzed couplings), always include a wash with 10% Sodium Thiosulfate (

) during the extraction phase. This reduces free iodine to iodide, preventing product
contamination and improving safety.

Waste Management:

Aqueous Waste: Must be checked for cyanide content if the reaction involved high

temperatures or strong acids. Maintain pH > 10 in aqueous waste to keep cyanide (if any)

as the non-volatile ion (
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) rather than toxic gas (

).

Organic Waste: Classify as "Halogenated Organic." Do not mix with strong oxidizers (e.g.,

Nitric acid waste).

Emergency Response (E-E-A-T Grounded)
First Aid

Inhalation: Move to fresh air. If breathing is difficult, oxygen. Alert: If the compound was

heated, consider potential HCN exposure (almond odor is unreliable).

Skin Contact: Immediate wash with soap and water for 15 minutes.[2] Do not use ethanol

(may enhance absorption).

Eye Contact: Rinse for 15 minutes.[2] Lifting eyelids is crucial as particulates can trap under

the lid.

Fire Fighting
Combustion Products: Carbon oxides (

), Nitrogen oxides (

), Hydrogen Iodide (

), and potentially Hydrogen Cyanide (

).

Extinguishing Media: Dry chemical,

, or alcohol-resistant foam. Do not use a solid water stream (scatters dust).

References & Data Verification
Royal Society of Chemistry (RSC).Pretargeted Imaging beyond the Blood-Brain Barrier.

(Contextual usage of 3-hydroxy-5-iodobenzonitrile as a precursor).[3]
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PubChem.Compound Summary: 3-Hydroxybenzonitrile (Analogous Scaffold).[4][5] National

Library of Medicine.

Sigma-Aldrich.Safety Data Sheet: 3-Iodobenzonitrile (Analogous Hazard Data).

Thermo Fisher Scientific.Safety Data Sheet: 4-Hydroxy-3,5-diiodobenzonitrile (Ioxynil -

Homologous Toxicity).

Disclaimer: This guide is generated by an AI Senior Application Scientist based on predictive

toxicology and available literature for the specific chemical class. It does not replace a vendor-

issued Certificate of Analysis or official SDS required by local law (OSHA/REACH).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. fishersci.com [fishersci.com]
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4. 3-Cyanophenol | C7H5NO | CID 13394 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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